Cas no 950242-94-1 (1-(2,4-dimethylphenyl)-5-methyl-N-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2,4-dimethylphenyl)-5-methyl-N-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 950242-94-1
• MF: C₁₈H₁₉N₅O
• MW: 321.376363039017
• CID: 5431918
• PubChem ID: 17015614
• Update Time: 2025-06-15

1-(2,4-dimethylphenyl)-5-methyl-N-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dimethylphenyl)-5-methyl-N-(3-pyridinylmethyl)-1H-1,2,3-triazole-4-carboxamide
• CHEMBL5021232
• AKOS002336379
• 1-(2,4-dimethylphenyl)-5-methyl-N-(pyridin-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• STL018241
• F3375-1347
• 1-(2,4-dimethylphenyl)-5-methyl-N-(pyridin-3-ylmethyl)triazole-4-carboxamide
• 950242-94-1
• 1-(2,4-dimethylphenyl)-5-methyl-N-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H19N5O/c1-12-6-7-16(13(2)9-12)23-14(3)17(21-22-23)18(24)20-11-15-5-4-8-19-10-15/h4-10H,11H2,1-3H3,(H,20,24)
• InChI Key： UFPFLORPUIGPQL-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N(C2C=CC(C)=CC=2C)N=N1)NCC1C=NC=CC=1

Computed Properties

• Exact Mass: 321.15896025g/mol
• Monoisotopic Mass: 321.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.12±0.46(Predicted)

Additional information on 1-(2,4-dimethylphenyl)-5-methyl-N-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(2,4-dimethylphenyl)-5-methyl-N-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 950242-94-1)

The compound 1-(2,4-dimethylphenyl)-5-methyl-N-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 950242-94-1, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including aromatic rings and heterocyclic structures, positions this compound as a promising candidate for further investigation in drug discovery and molecular biology.

At the core of this compound's structure lies a triazole ring, a heterocyclic moiety known for its versatility in medicinal chemistry. The triazole core is appended with a methylcarboxamide group, which introduces a polar and potentially bioactive moiety. This combination of features suggests that the compound may exhibit properties conducive to interaction with biological targets, making it an attractive scaffold for pharmacological exploration.

The aromatic components of the molecule, specifically the 2,4-dimethylphenyl group and the pyridin-3-yl substituent, contribute to the compound's overall hydrophobicity and may influence its binding affinity to proteins or other biological macromolecules. These aromatic systems are often integral to the pharmacophoric architecture of many drugs, providing essential interactions with target enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential interactions of such complex molecules with high precision. The structural features of 1-(2,4-dimethylphenyl)-5-methyl-N-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxamide suggest that it may interact with a variety of biological targets, including enzymes and receptors involved in critical cellular pathways. This has opened up avenues for exploring its potential in treating a range of diseases.

In particular, the pyridin-3-yl moiety is noteworthy for its prevalence in bioactive molecules. Pyridine derivatives are well-documented for their role in drug development due to their ability to form hydrogen bonds and hydrophobic interactions with biological targets. The incorporation of this group into the triazole framework enhances the compound's potential for selective binding and therapeutic efficacy.

Moreover, the methylcarboxamide group at the 4-position of the triazole ring adds another layer of complexity to the molecule's interactions. This group can participate in hydrogen bonding and may influence the compound's solubility and metabolic stability. These properties are crucial for determining its suitability as a drug candidate.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design. By leveraging computational tools and experimental data, scientists can optimize the structural features of compounds like 1-(2,4-dimethylphenyl)-5-methyl-N-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxamide to enhance their pharmacological profiles. This approach has led to significant breakthroughs in developing drugs with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for subsequent biological evaluation. The synthetic route likely involves functional group transformations such as condensation reactions, cyclization processes, and protecting group strategies to construct the complex triazole core.

Once synthesized, the compound undergoes rigorous testing to assess its physicochemical properties, including solubility, stability, and metabolic degradation pathways. These studies provide critical insights into its potential behavior within biological systems and guide further optimization efforts. Additionally, preclinical studies are conducted to evaluate its safety profile and preliminary efficacy against specific disease targets.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates like 1-(2,4-dimethylphenyl)-5-methyl-N-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxamide. These algorithms can predict molecular properties and interactions with high accuracy based on large datasets of known bioactive compounds. This computational screening helps prioritize compounds for experimental validation.

In conclusion,1-(2,4-dimethylphenyl)-5-methyl-N-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 950242-94-1) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a valuable scaffold for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in human health through innovative drug development strategies.